![molecular formula C14H20BrNO2 B6163382 tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate CAS No. 2386270-99-9](/img/no-structure.png)
tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate
Overview
Description
Tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate (TBBC) is a synthetic compound that has been used in a variety of scientific research applications. It is a member of the carbamate family of compounds, which are derivatives of carbamic acid and are known for their ability to form stable bonds with amines. TBBC has been used in a variety of research applications due to its unique properties, such as its ability to act as a catalyst and its low toxicity.
Scientific Research Applications
Tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate has been used in a variety of scientific research applications. It has been used as a catalyst in organic synthesis, as a reagent for the synthesis of amides, and as a reagent for the synthesis of aryl ethers. It has also been used to study the effects of various drugs on the human body, as well as for the study of biochemical processes.
Mechanism of Action
Tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate acts as a catalyst in organic synthesis. It is able to form stable bonds with amines, which allows it to facilitate the formation of amides and aryl ethers. It is also able to act as a proton donor, which allows it to facilitate the transfer of protons between molecules. Additionally, tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate is able to form hydrogen bonds with other molecules, which allows it to facilitate the formation of hydrogen bonds between molecules.
Biochemical and Physiological Effects
tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate has been studied for its effects on biochemical and physiological processes. It has been found to have a positive effect on the activity of enzymes, which can be used to study the effects of various drugs on the body. Additionally, tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate has been found to be a potent inhibitor of certain enzymes, which can be used to study the effects of certain drugs on the body.
Advantages and Limitations for Lab Experiments
The main advantage of using tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate in laboratory experiments is its low toxicity. This makes it a safe reagent to use in experiments, as it does not pose any risk to the health of the researcher. Additionally, tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate is relatively inexpensive and easy to obtain, which makes it an ideal reagent for laboratory experiments.
However, tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate does have some limitations. It is not very soluble in water, which can make it difficult to use in experiments that require the use of aqueous solutions. Additionally, tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate is not very stable and can easily decompose when exposed to light or heat. This can make it difficult to use in experiments that require long-term storage of the reagent.
Future Directions
Tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate has a variety of potential applications in the future. It could be used as a catalyst in organic synthesis, as a reagent for the synthesis of amides and aryl ethers, and as an inhibitor of certain enzymes. Additionally, tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate could be used to study the effects of various drugs on the body and to study biochemical processes. Finally, tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate could be used to develop novel drugs that have fewer side effects than current drugs.
Synthesis Methods
Tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate is synthesized through a multi-step process. The first step involves the reaction of 4-bromo-2-methylphenol with tert-butyl isocyanate to form a primary amine. This amine is then reacted with ethyl chloroformate to form the corresponding carbamate. The last step involves the reaction of the carbamate with sodium borohydride to reduce the carbamate to the desired tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate can be achieved through a multi-step reaction pathway involving the protection of functional groups, substitution reactions, and deprotection of the final product.", "Starting Materials": [ "4-bromo-2-methylphenol", "tert-butyl carbamate", "2-bromoethylamine hydrobromide", "potassium carbonate", "dimethylformamide", "triethylamine", "di-tert-butyl dicarbonate", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Protection of 4-bromo-2-methylphenol with di-tert-butyl dicarbonate in the presence of triethylamine and dimethylformamide to form tert-butyl 4-bromo-2-methylphenyl carbonate.", "Step 2: Protection of 2-bromoethylamine hydrobromide with tert-butyl carbamate in the presence of potassium carbonate and dimethylformamide to form tert-butyl N-(2-bromoethyl)carbamate.", "Step 3: Substitution reaction of tert-butyl 4-bromo-2-methylphenyl carbonate with tert-butyl N-(2-bromoethyl)carbamate in the presence of potassium carbonate and dimethylformamide to form tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate.", "Step 4: Deprotection of tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate with sodium hydroxide in water to obtain the final product." ] } | |
CAS RN |
2386270-99-9 |
Product Name |
tert-butyl N-[2-(4-bromo-2-methylphenyl)ethyl]carbamate |
Molecular Formula |
C14H20BrNO2 |
Molecular Weight |
314.2 |
Purity |
95 |
Origin of Product |
United States |
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